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Core Definition and Chemical Formula

Chromic acid is a term that encompasses a range of compounds generated from the
acidification of solutions containing chromate and dichromate anions, or by dissolving
chromium trioxide in sulfuric acid.[1] The molecular species, chromic acid, has the chemical
formula H2CrOa4.[2][3] However, the term is most commonly used to refer to a mixture created
by adding concentrated sulfuric acid to a dichromate solution.[2] This mixture may contain
various compounds, including solid chromium trioxide (CrOs), which is the anhydride of
chromic acid.[2][4]

Another related compound is dichromic acid (H2Cr207), which can be considered the product of
adding chromium trioxide to molecular chromic acid.[5] Chromic acid contains chromium in the
+6 oxidation state, also known as hexavalent chromium (Cr(VI)).[1][6] This high oxidation state
makes it a powerful and corrosive oxidizing agent.[2]

The IUPAC name for H2CrOa is dihydroxidodioxidochromium, and it is also known as
tetraoxochromic acid or chromic(VI) acid.[3][5]

Physicochemical Properties

Chromic acid and its related compounds exhibit distinct physical and chemical properties
critical for their application and handling. The properties of molecular chromic acid (H2CrOa)
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are summarized in the table below.

Property Value Reference(s)

Molecular Formula H2CrOa4 [11[2]

Molar Mass 118.008 g/mol [2][5]
Dark purplish-red crystalline

Appearance _ [2][71(8]
solid or powder

Odor Odorless [2]

Density 1.201 g/cm3 [21[51[7]

Melting Point 197 °C (387 °F; 470 K) [2][7]

- , 250 °C (482 °F; 523 K)

Boiling Point [21[7]
(decomposes)

Solubility in Water 169 g/100 mL [2]

Acidity (pKa) -0.8t0 1.6 [21[41[7]

CAS Number 7738-94-5 [2][9][10]

Key Experimental Protocols

Chromic acid is a versatile reagent in various laboratory and industrial processes. Detailed

methodologies for some of its key applications are provided below.

Cleaning Laboratory Glassware

A solution of chromic acid in sulfuric acid is a potent oxidizing agent used to clean laboratory

glassware of organic residues.[2]

Preparation of Chromic Acid Cleaning Solution:

 In a suitable container, dissolve 20 grams of sodium dichromate (NazCr207) or potassium

dichromate (K2Cr207) in approximately 100 mL of distilled water to form a paste.[5][7]
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o Carefully and slowly add 300 mL of concentrated sulfuric acid (H2SOa) to the paste with
continuous stirring.[5][7] The addition of acid is highly exothermic and should be performed in
a fume hood with appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.

 Allow the solution to cool. The final solution is stored in a glass-stoppered bottle. The
solution can be reused until it turns green, indicating the reduction of Cr(VI) to Cr(lll).[7]

Glassware Cleaning Procedure:

Pre-rinse the glassware with tap water to remove loose contaminants.

e Immerse the glassware in the chromic acid cleaning solution. For heavily soiled items, an
overnight soak may be necessary.[7]

o Carefully remove the glassware from the solution and rinse thoroughly under running tap
water to remove all traces of the acid.

» Finally, rinse the glassware multiple times with deionized or distilled water.
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Glassware Cleaning Workflow

Pre-rinse glassware Immerse in Chromic Acid Thoroughly rinse with Rinse multiple times
with tap water Solution (minutes to overnight) running tap water with deionized water

Preparation of Cleaning Solution

Dissolve Dichromate Salt Slowly add concentrated Cool the Store in a glass-stoppered
in Water to form a paste Sulfuric Acid with stirring Solution bottle

Jones Oxidation Workflow

D|§solve alcohol Cool to 15-20°C Add anes Reag:ent Monitor for persistent Quench with Isolate product
in acetone dropwise (25-30°C) orange-red color isopropanol

Jones Reagent Preparation

Dissolve CrOs in Slowly add mixture Cool to room
concentrated H2SOa to water temperature

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Anion Transporters

Cellular Reductants

Intracellular Cr(V1) (e.g., Ascorbate, Glutathione)

Reduction

C

I Cr(l11)-DNA Adducts
[Omdatlve DNA Damage) (Crosslinks, Strand BreaksD
DNA Repair Pathways
(e.g., Homologous Recombination)

Failed or
Error-prone Repair

Mutations and
Genomic Instability

Carcinogenesis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1233165?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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